Cas no 1014046-08-2 (N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide)

• Product Name: N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide
• CAS No: 1014046-08-2
• MF: C₁₅H₁₅N₅O₃
• MW: 313.311302423477
• CID: 5915555
• PubChem ID: 16802505
• Update Time: 2025-06-11

N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxamide, N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-
• N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide
• F2447-0163
• N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide
• 1014046-08-2
• N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-2,5-dimethylpyrazole-3-carboxamide
• AKOS024649063

• Inchi： 1S/C15H15N5O3/c1-9-8-12(20(2)19-9)13(21)16-15-18-17-14(23-15)10-4-6-11(22-3)7-5-10/h4-8H,1-3H3,(H,16,18,21)
• InChI Key： FEVDOVJXEACMDL-UHFFFAOYSA-N
• SMILES： N1(C)C(C(NC2=NN=C(C3=CC=C(OC)C=C3)O2)=O)=CC(C)=N1

Computed Properties

• Exact Mass: 313.11748936g/mol
• Monoisotopic Mass: 313.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 10.61±0.70(Predicted)

Additional information on N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide

Comprehensive Overview of N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide (CAS 1014046-08-2)

N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide (CAS 1014046-08-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the class of 1,3,4-oxadiazole derivatives, which are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a 4-methoxyphenyl moiety and a 1,3-dimethyl-1H-pyrazole carboxamide group in its structure further enhances its versatility in drug design and development.

In recent years, the demand for novel heterocyclic compounds like N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide has surged, driven by the need for innovative therapeutic agents and agrochemicals. Researchers are particularly interested in its potential applications as a kinase inhibitor or enzyme modulator, given the growing focus on targeted therapies in oncology and metabolic diseases. The compound's CAS 1014046-08-2 identifier is frequently searched in scientific databases, reflecting its relevance in current chemical and biomedical studies.

The synthesis of N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide typically involves multi-step organic reactions, including cyclization and amidation processes. Its 1,3,4-oxadiazole core is synthesized via the condensation of hydrazide derivatives with carboxylic acids or their equivalents, followed by functionalization with the 1,3-dimethyl-1H-pyrazole group. This synthetic route ensures high purity and yield, making the compound suitable for further pharmacological evaluation.

One of the key advantages of CAS 1014046-08-2 is its structural similarity to other bioactive oxadiazole compounds, which have demonstrated efficacy in drug discovery programs. For instance, 1,3,4-oxadiazole derivatives are often explored for their ability to interact with biological targets such as G-protein-coupled receptors (GPCRs) and tyrosine kinases. This has led to increased interest in N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide as a potential lead compound for treating diseases like diabetes, cancer, and microbial infections.

From an agrochemical perspective, N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide may also exhibit herbicidal or fungicidal properties, aligning with the industry's shift toward environmentally friendly crop protection agents. The 4-methoxyphenyl group, in particular, is known to enhance the bioavailability and stability of such compounds, making them effective under field conditions. This dual applicability in pharmaceuticals and agriculture underscores the compound's broad utility.

In conclusion, N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,3-dimethyl-1H-pyrazole-5-carboxamide (CAS 1014046-08-2) represents a promising candidate for further research and development. Its unique structural attributes, combined with the growing demand for heterocyclic compounds in life sciences, position it as a valuable asset in both academic and industrial settings. Future studies may focus on optimizing its synthesis, exploring its mechanism of action, and evaluating its efficacy in preclinical models.